Cas no 2228388-98-3 (4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline)
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline
- 2228388-98-3
- EN300-1758719
-
- Inchi: 1S/C12H17FN2O/c1-15(2)12-4-3-9(13)7-10(12)11-8-16-6-5-14-11/h3-4,7,11,14H,5-6,8H2,1-2H3
- InChI Key: CKPBLUBXVRDWLV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)C1COCCN1)N(C)C
Computed Properties
- Exact Mass: 224.13249133g/mol
- Monoisotopic Mass: 224.13249133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 24.5Ų
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1758719-0.05g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1758719-0.1g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1758719-0.25g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1758719-0.5g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1758719-1.0g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1758719-2.5g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1758719-5.0g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1758719-10.0g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1758719-1g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1758719-5g |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline |
2228388-98-3 | 5g |
$4184.0 | 2023-09-20 |
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline
Introduction to 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline (CAS No. 2228388-98-3)
4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2228388-98-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorine substituent and a morpholine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of these functional groups not only influences its chemical properties but also opens up diverse possibilities for its application in drug discovery and development.
The compound’s structure consists of a benzene ring substituted with a fluorine atom at the 4-position, an N,N-dimethylamino group at the 2-position, and a morpholine ring attached to the same carbon. This arrangement creates a unique pharmacophore that may interact with biological targets in novel ways. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the compound’s pharmacological profile. Similarly, the morpholine group contributes to solubility and bioavailability, making it an attractive scaffold for medicinal chemists.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in metabolic pathways, inflammation, and cancer. 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline has been explored as a potential lead compound in this context. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes by binding to their active sites. The fluorine atom’s electronic properties could enhance binding interactions, while the morpholine group provides steric hindrance that may improve selectivity over off-target proteins.
One of the most compelling aspects of this compound is its versatility in drug design. The combination of a fluorine atom and a morpholine ring allows for modifications at multiple positions, enabling medicinal chemists to fine-tune its properties. For instance, introducing additional substituents at the 3-position of the benzene ring or varying the N,N-dimethylamino group could lead to derivatives with enhanced potency or reduced toxicity. This flexibility makes 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline a valuable starting point for generating novel therapeutic agents.
Recent advances in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular docking simulations have been used to predict how 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline might interact with various biological targets. These studies have provided insights into its binding affinity and mode of action, guiding experimental efforts toward optimizing its pharmacological properties. Additionally, virtual screening techniques have identified potential analogs with improved characteristics, paving the way for more efficient drug discovery campaigns.
The pharmaceutical industry has long recognized the importance of structural diversity in drug development. Compounds like 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline exemplify this principle by offering a unique combination of functional groups that can be tailored to meet specific therapeutic needs. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the growing evidence linking inflammation to various chronic diseases. By modulating inflammatory pathways, this compound could offer new treatments for conditions such as arthritis, cardiovascular disease, and even certain types of cancer.
Another area where 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline shows promise is in the treatment of neurological disorders. The ability of fluorinated aromatic compounds to cross the blood-brain barrier has made them attractive candidates for central nervous system (CNS) drugs. Preliminary data suggest that derivatives of this compound may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases like Alzheimer’s and Parkinson’s. Further research is needed to fully elucidate these mechanisms, but the preliminary findings are encouraging.
The synthesis of 4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure regioselectivity and high yields. However, modern synthetic methodologies have made it increasingly feasible to construct complex molecules like this one efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in building the desired framework.
In conclusion,4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline (CAS No. 2228388-98-3) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing new drugs targeting various diseases. As research continues to uncover more about its properties and applications,this compound is poised to play an important role in advancing therapeutic strategies across multiple medical fields.
2228388-98-3 (4-fluoro-N,N-dimethyl-2-(morpholin-3-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)